Cas no 37993-76-3 (3-Phenylisoquinoline)
3-Phenylisoquinoline structure
Product Name:3-Phenylisoquinoline
CAS No:37993-76-3
MF:C15H11N
MW:205.254543542862
MDL:MFCD00179548
CID:922843
PubChem ID:329766656
Update Time:2025-09-25
3-Phenylisoquinoline Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylisoquinoline
- SCHEMBL729768
- F77580
- MLS001361028
- MFCD00179548
- SY100862
- AKOS004907763
- 3-phenyl-isoquinoline
- CHEMBL1718052
- ISUPSL100485
- EN300-84741
- 37993-76-3
- SMR001216509
- CS-0269858
- 3-Phenylisoquinoline, 97%
- 3-phenylisoquinoline (en)
- DTXSID60346097
- Isoquinoline, 3-phenyl-
-
- MDL： MFCD00179548
- Inchi： 1S/C15H11N/c1-2-6-12(7-3-1)15-10-13-8-4-5-9-14(13)11-16-15/h1-11H
- InChI Key： RBJOTRVJJWIIER-UHFFFAOYSA-N
- SMILES： N1C=C2C=CC=CC2=CC=1C1C=CC=CC=1
Computed Properties
- Exact Mass: 205.08900
- Monoisotopic Mass: 205.089149355g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 220
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 12.9Ų
Experimental Properties
- Melting Point: 100-105 °C
- PSA: 12.89000
- LogP: 3.90180
3-Phenylisoquinoline Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H311-H315-H318
- Warning Statement： P280-P305+P351+P338-P312
- Hazardous Material transportation number：UN 2811 6.1 / PGIII
- WGK Germany：3
- Hazard Category Code： 22-24-38-41
- Safety Instruction： 26-36/37/39-45
-
Hazardous Material Identification：
3-Phenylisoquinoline Customs Data
- HS CODE：2933499090
- Customs Data：
China Customs Code:
2933499090Overview:
2933499090. Other compounds containing quinoline or isoquinoline ring system [but not further fused]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933499090. other compounds containing in the structure a quinoline or isoquinoline ring-system (whether or not hydrogenated), not further fused. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
3-Phenylisoquinoline Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM143774-5g |
3-phenylisoquinoline |
37993-76-3 | 95% | 5g |
$634 | 2021-08-05 | |
| Alichem | A189003954-1g |
3-Phenylisoquinoline |
37993-76-3 | 95% | 1g |
$187.46 | 2023-09-02 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA03625-1g |
3-Phenylisoquinoline |
37993-76-3 | 97% | 1g |
¥1359.0 | 2024-07-18 | |
| Chemenu | CM143774-250mg |
3-phenylisoquinoline |
37993-76-3 | 95% | 250mg |
$92 | 2024-07-17 | |
| Chemenu | CM143774-1g |
3-phenylisoquinoline |
37993-76-3 | 95% | 1g |
$262 | 2024-07-17 | |
| Chemenu | CM143774-5g |
3-phenylisoquinoline |
37993-76-3 | 95% | 5g |
$907 | 2024-07-17 | |
| eNovation Chemicals LLC | D764948-1g |
3-PHENYLISOQUINOLINE |
37993-76-3 | 97% | 1g |
$215 | 2024-06-06 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 757209-1G |
3-Phenylisoquinoline |
37993-76-3 | 97% | 1G |
￥1697.37 | 2022-02-24 | |
| Enamine | EN300-84741-0.05g |
3-phenylisoquinoline |
37993-76-3 | 0.05g |
$219.0 | 2023-09-02 | ||
| Enamine | EN300-84741-0.1g |
3-phenylisoquinoline |
37993-76-3 | 0.1g |
$230.0 | 2023-09-02 |
3-Phenylisoquinoline Related Literature
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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